Cas no 2408936-62-7 (1-Azetidinecarboxylic acid, 3-[(1S,2R)-2-carboxycyclopropyl]-, 1-(9H-fluoren-9-ylmethyl) ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-[(1S,2R)-2-carboxycyclopropyl]-, 1-(9H-fluoren-9-ylmethyl) ester
• CAS No: 2408936-62-7
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5356543
• Update Time: 2025-06-10

1-Azetidinecarboxylic acid, 3-[(1S,2R)-2-carboxycyclopropyl]-, 1-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-[(1S,2R)-2-carboxycyclopropyl]-, 1-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C22H21NO4/c24-21(25)19-9-18(19)13-10-23(11-13)22(26)27-12-20-16-7-3-1-5-14(16)15-6-2-4-8-17(15)20/h1-8,13,18-20H,9-12H2,(H,24,25)/t18-,19+/m0/s1
• InChI Key： BPTQGMQNBWRTEI-RBUKOAKNSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC([C@@H]2C[C@H]2C(O)=O)C1

Additional information on 1-Azetidinecarboxylic acid, 3-[(1S,2R)-2-carboxycyclopropyl]-, 1-(9H-fluoren-9-ylmethyl) ester

1-Azetidinecarboxylic Acid, 3-[(1S,2R)-2-Carboxycyclopropyl]-, 1-(9H-Fluoren-9-ylmethyl) Ester

The compound with CAS No. 2408936-62-7, known as 1-Azetidinecarboxylic acid, 3-[(1S,2R)-2-carboxycyclopropyl]-, 1-(9H-fluoren-9-ylmethyl) ester, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes an azetidine ring, a cyclopropane moiety, and a fluorenylmethyl ester group. These structural features contribute to its unique chemical properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form stable interactions with protein binding sites. This makes it an attractive scaffold for designing bioactive molecules. In the case of 1-Azetidinecarboxylic acid, 3-[(1S,2R)-2-carboxycyclopropyl]-, 1-(9H-fluoren-9-ylmethyl) ester, the azetidine ring is further functionalized with a cyclopropane group, which introduces additional strain and reactivity into the molecule. This combination of structural elements has been shown to enhance the compound's ability to interact with specific biological targets.

The presence of a fluorenylmethyl ester group in this compound adds another layer of functionality. Fluorenylmethyl esters are commonly used as protecting groups in peptide synthesis due to their stability under harsh reaction conditions. However, in this compound, the fluorenylmethyl group also serves as a versatile platform for further chemical modifications. Researchers have explored the use of such groups in drug delivery systems, where they can act as carriers for bioactive agents or serve as handles for conjugation with other molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of asymmetric catalysis and stereoselective reactions. The (1S,2R) configuration of the cyclopropane moiety is critical for the compound's biological activity, as it ensures proper stereochemical alignment when interacting with target proteins. This highlights the importance of stereochemistry in drug design and underscores the need for precise control over molecular geometry during synthesis.

In terms of applications, 1-Azetidinecarboxylic acid, 3-[(1S,2R)-2-carboxycyclopropyl]-, 1-(9H-fluoren-9-ylmethyl) ester has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing drugs targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. Its unique structure allows for high specificity and potency when interacting with these targets.

Additionally, this compound has been studied for its potential use in materials science. The combination of an azetidine ring and a cyclopropane group introduces interesting mechanical and electronic properties into the molecule, making it a candidate for applications in advanced materials such as high-performance polymers or nanomaterials.

Recent research has also focused on understanding the biodegradation and toxicity profiles of this compound. As concerns about environmental impact grow, there is increasing interest in designing compounds that are both effective and environmentally friendly. Preliminary studies suggest that this compound exhibits favorable biodegradation characteristics under certain conditions, though further research is needed to fully assess its environmental impact.

In conclusion, 1-Azetidinecarboxylic acid, 3-[(1S,2R)-2-carboxycyclopropyl]-, 1-(9H-fluoren-9-ylmethyl) ester (CAS No. 2408936-62-7) is a versatile and intriguing compound with significant potential in both medicinal chemistry and materials science. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as an important tool for future research and development.